(2-Chloro-6-fluorophenyl)(4-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules similar to "(2-Chloro-6-fluorophenyl)(4-(6-(4-methoxyphenyl)pyrimidin-4-yl)piperazin-1-yl)methanone" often involves multi-step chemical reactions, starting from simpler compounds. For example, a practical synthesis described by Zhang et al. (2009) involves a multi-step process that could potentially be adapted for synthesizing variants of this molecule, highlighting the complexity and intricacy involved in creating such compounds (Zhang, Yan, Kanamarlapudi, Wu, & Keyes, 2009).
Molecular Structure Analysis
The molecular structure of complex compounds is crucial in determining their physical and chemical properties. For instance, Al-Omary et al. (2014) discuss the cation of a related salt, where the piperazine ring adopts a distorted chair conformation, which could be relevant for understanding the conformational preferences of "this compound" (Al-Omary, Ghabbour, El-Emam, Kumar, & Fun, 2014).
Chemical Reactions and Properties
Chemical reactions involving compounds like "this compound" often demonstrate a range of reactivities due to the presence of multiple functional groups. For example, the work by Hossan et al. (2012) on the synthesis of pyrimidinones and oxazinones showcases the potential chemical versatility of such molecules, which could extend to reactions involving our compound of interest (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Physical Properties Analysis
The physical properties of complex molecules, including melting points, solubility, and crystal structure, are directly influenced by their molecular structure. The synthesis and crystallographic analysis by Huang et al. (2021) of related compounds provide insights into how the molecular arrangement affects physical properties, which is applicable to the physical properties analysis of our compound (Huang, Yang, Wu, Yang, Chen, Chai, & Zhao, 2021).
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and interaction with other molecules, are crucial for understanding the behavior of complex compounds. The study by Malik and Khan (2014) on the anticonvulsant activities of pyrimidinone derivatives illustrates how modifications in the molecular structure can significantly alter the chemical properties and biological activity of such molecules (Malik & Khan, 2014).
Scientific Research Applications
Imaging Agent in Parkinson's Disease
(Wang et al., 2017) discuss the synthesis of a PET agent potentially useful for imaging the LRRK2 enzyme in Parkinson's disease, highlighting its potential role in the diagnosis and understanding of this neurological disorder.
Anti-HIV-2 Activity
(Ashok et al., 2015) describe the synthesis of β-carboline derivatives, which have shown selective inhibition of HIV-2 strain, indicating a potential application in antiviral therapies.
Antimicrobial Activity
(Patel et al., 2011) report the synthesis of pyridine derivatives with variable and modest antimicrobial activity, suggesting its use in developing new antimicrobial agents.
G Protein-Coupled Receptor Antagonists
(Romero et al., 2012) present the synthesis and evaluation of antagonists of the G protein-coupled receptor NPBWR1 (GPR7), which could have implications in treating conditions related to this receptor.
Structural and Electronic Properties in Anticonvulsants
(Georges et al., 1989) study the crystal structures of anticonvulsant compounds, providing insights into the structural and electronic properties critical for their pharmacological activity.
Biological Activity of Triazole Analogues
(Nagaraj et al., 2018) synthesized novel triazole analogues and evaluated their antibacterial activity, suggesting potential applications in antibacterial therapy.
Synthesis and Antimicrobial Activity of Pyrimidin-5-yl Methanone Derivatives
(Chaudhari, 2012) reports the synthesis and antimicrobial activity of pyrimidin-5-yl methanone derivatives, indicating their potential as antimicrobial agents.
Future Directions
The future directions for this compound could involve further exploration of its potential neuroprotective and anti-neuroinflammatory properties . More research is needed to fully understand its mechanism of action and potential applications in the treatment of neurodegenerative diseases, ischemic stroke, and traumatic brain injury .
properties
IUPAC Name |
(2-chloro-6-fluorophenyl)-[4-[6-(4-methoxyphenyl)pyrimidin-4-yl]piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20ClFN4O2/c1-30-16-7-5-15(6-8-16)19-13-20(26-14-25-19)27-9-11-28(12-10-27)22(29)21-17(23)3-2-4-18(21)24/h2-8,13-14H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JTVIAYNYEYLKRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=C(C=CC=C4Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.